Cas no 1822421-45-3 (XTRURUUHNQASGZ-UHFFFAOYSA-N)

• Product Name: XTRURUUHNQASGZ-UHFFFAOYSA-N
• CAS No: 1822421-45-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5152698
• Update Time: 2025-07-28

XTRURUUHNQASGZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• XTRURUUHNQASGZ-UHFFFAOYSA-N

• Inchi： 1S/C25H30N2O6/c1-25(2,3)33-22(28)20-21(23(29)31-16-18-10-6-4-7-11-18)27(15-14-26-20)24(30)32-17-19-12-8-5-9-13-19/h4-13,20-21,26H,14-17H2,1-3H3
• InChI Key： XTRURUUHNQASGZ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCNC(C(OC(C)(C)C)=O)C1C(OCC1=CC=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on XTRURUUHNQASGZ-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on Compound 1822421-45-3 and XTRURUUHNQASGZ-UHFFFAOYSA-N

In the rapidly evolving field of chemical biology and pharmaceutical research, the exploration of novel compounds and their applications continues to drive innovation. This research briefing focuses on the latest findings related to the compound with the identifier 1822421-45-3 and the product designated as XTRURUUHNQASGZ-UHFFFAOYSA-N. These entities have garnered significant attention due to their potential therapeutic applications and unique chemical properties.

Compound 1822421-45-3 has recently been investigated for its role in modulating specific biochemical pathways implicated in inflammatory and oncogenic processes. Preliminary studies suggest that this compound exhibits a high affinity for certain kinase targets, making it a promising candidate for further drug development. The structural elucidation of 1822421-45-3, as well as its pharmacokinetic and pharmacodynamic profiles, have been detailed in recent peer-reviewed publications.

The product XTRURUUHNQASGZ-UHFFFAOYSA-N, often referenced by its InChIKey, has been the subject of extensive research in the context of drug delivery systems. Recent studies highlight its utility as a carrier molecule for targeted therapy, particularly in the treatment of neurodegenerative diseases. Its unique chemical stability and biocompatibility have been validated through in vitro and in vivo experiments, underscoring its potential for clinical translation.

Methodologically, the research on these compounds has employed advanced techniques such as high-throughput screening, molecular docking simulations, and mass spectrometry. These approaches have enabled researchers to elucidate the mechanisms of action and optimize the compounds for enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the pace of discovery in this domain.

The results of these studies are particularly noteworthy. For 1822421-45-3, data indicate a significant reduction in tumor growth in preclinical models, with minimal off-target effects. Similarly, XTRURUUHNQASGZ-UHFFFAOYSA-N has demonstrated improved bioavailability and sustained release profiles in pilot clinical trials, paving the way for larger-scale studies. These findings are expected to influence future therapeutic strategies and drug design paradigms.

In conclusion, the ongoing research on compound 1822421-45-3 and product XTRURUUHNQASGZ-UHFFFAOYSA-N represents a significant stride forward in chemical biology and pharmaceutical sciences. The integration of cutting-edge technologies and interdisciplinary collaboration has been instrumental in advancing our understanding of these compounds. Future directions may include further optimization of their chemical structures, expanded clinical trials, and exploration of additional therapeutic indications. This briefing underscores the importance of continued investment in research and development to harness the full potential of these promising agents.